Cas no 2137549-32-5 (3-Amino-2-methyl-1-(1,3-thiazol-2-yl)propan-1-one)

• Product Name: 3-Amino-2-methyl-1-(1,3-thiazol-2-yl)propan-1-one
• CAS No: 2137549-32-5
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 6239907
• PubChem ID: 165471366
• Update Time: 2025-05-24

3-Amino-2-methyl-1-(1,3-thiazol-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-methyl-1-(1,3-thiazol-2-yl)propan-1-one
• EN300-799866
• 2137549-32-5
• 3-Amino-2-methyl-1-(1,3-thiazol-2-yl)propan-1-one

• Inchi： 1S/C7H10N2OS/c1-5(4-8)6(10)7-9-2-3-11-7/h2-3,5H,4,8H2,1H3
• InChI Key： FTZZCVCJFCZVCG-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C(C(C)CN)=O

Computed Properties

• Exact Mass: 170.05138412g/mol
• Monoisotopic Mass: 170.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 84.2Ų

Additional information on 3-Amino-2-methyl-1-(1,3-thiazol-2-yl)propan-1-one

3-Amino-2-methyl-1-(1,3-thiazol-2-yl)propan-1-one: A Comprehensive Overview

3-Amino-2-methyl-1-(1,3-thiazol-2-yl)propan-1-one, also known by its CAS number 2137549-32-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a thiazole ring fused with a ketone group and an amino substituent. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is a key structural feature of this compound. Thiazole derivatives are well-known for their biological activity, including antimicrobial, antifungal, and anti-inflammatory properties. Recent studies have highlighted the potential of thiazole-containing compounds in the development of novel therapeutic agents. For instance, researchers have explored the use of such compounds in targeting specific enzymes involved in inflammatory pathways, offering promising leads for the treatment of chronic inflammatory diseases.

The amino group attached to the molecule adds another layer of functionality. Amino groups are known to enhance the solubility and bioavailability of drugs, making them more effective in vivo. Furthermore, the methyl group at position 2 introduces steric effects that can influence the molecule's interaction with biological targets. This combination of functional groups makes 3-Amino-2-methyl-1-(1,3-thiazol-2-yl)propan-1-one a valuable starting material for further chemical modifications and derivatization.

In terms of synthesis, this compound can be prepared through various routes, including nucleophilic substitution and condensation reactions. One common approach involves the reaction of an appropriate thioamide with an aldehyde or ketone in the presence of an amine catalyst. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds.

The pharmacological profile of 3-Amino-2-methyl-1-(1,3-thiazol-2-yl)propan-1-one has been studied extensively in recent years. In vitro assays have demonstrated its ability to inhibit certain kinases involved in cell signaling pathways. This suggests potential applications in the treatment of cancers where these kinases play a critical role in tumor progression and metastasis.

Beyond its pharmacological applications, this compound has also been explored for its role in materials science. The thiazole ring's ability to form stable coordination complexes with metal ions makes it a candidate for use in catalysis and sensor technologies. Recent research has focused on incorporating such compounds into metalloporphyrin frameworks for enhanced catalytic activity.

In conclusion, 3-Amino-2-methyl-1-(1,3-thiazol-2-y)propanone is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As new insights into its properties emerge from ongoing studies, this compound is poised to play an increasingly important role in both academic and industrial settings.